4-Chloro-6-nitrothieno[2,3-d]pyrimidine

• IUPAC Name: 4-chloro-6-nitrothieno[2,3-d]pyrimidine
• InChI: InChI=1S/C6H2ClN3O2S/c7-5-3-1-4(10(11)12)13-6(3)9-2-8-5/h1-2H
• InChI Key: XULYQYBOEGZFKK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1C(=NC=N2)Cl)[N+](=O)[O-]
• Molecular Formula: C6H2ClN3O2S
• Molecular Weight: 215.62 g/mol

Description

4-Chloro-6-nitrothieno[2,3-d]pyrimidine is a chemical compound with the CAS Number: 56844-13-4. It has a molecular weight of 215.62. The compound is a powder in physical form.

Synthesis Analysis

The synthesis of pyrimidines, including 4-Chloro-6-nitrothieno[2,3-d]pyrimidine, involves various methods. An effective synthesis of functionally vital pyrimidines has been reported by 4-HO-TEMPO-facilitated [3 + 3] annulation of commercial-grade amidines with saturated ketones under Cu-catalysis.

Molecular Structure Analysis

The molecular structure of 4-Chloro-6-nitrothieno[2,3-d]pyrimidine is represented by the Inchi Code: 1S/C6H2ClN3O2S/c7-5-3-1-4 (10 (11)12)13-6 (3)9-2-8-5/h1-2H.

Chemical Reactions Analysis

4-Chloro-6-nitrothieno[2,3-d]pyrimidine demonstrates reactivity through electrophilic substitution reactions, including nucleophilic aromatic substitution and Suzuki coupling reactions.

Physical And Chemical Properties Analysis

4-Chloro-6-nitrothieno[2,3-d]pyrimidine is a powder in physical form. It has a melting point range of 116-121.

Scientific Research Applications

Anti-Inflammatory Activities

Pyrimidines, including 4-Chloro-6-nitrothieno[2,3-d]pyrimidine, have garnered attention due to their anti-inflammatory effects. . These anti-inflammatory properties make them potential candidates for drug development.

Antipyretic Activity

Antipyretics reduce fever by acting on the hypothalamus. Although not extensively studied, pyrimidines may have antipyretic effects. Further research could elucidate whether 4-Chloro-6-nitrothieno[2,3-d]pyrimidine contributes to this class of compounds.

.

Mechanism of Action

While the specific mechanism of action for 4-Chloro-6-nitrothieno[2,3-d]pyrimidine is not mentioned, pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory. The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Future Directions

Research developments in the syntheses, anti-inflammatory activities, and structure–activity relationships of pyrimidines, including 4-Chloro-6-nitrothieno[2,3-d]pyrimidine, are ongoing. Detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.